Butanol, chloro-
Butanol, chloro-
Chlorobutanol is a tertiary alcohol.
Chlorobutanol, or chlorbutol, is an alcohol-based preservative with no surfactant activity. It also elicits sedative-hypnotic and weak local anesthetic actions in addition to antibacterial and antifungal properties. Similar in nature to chloral hydrate, it is formed by the simple nucleophilic addition of chloroform and acetone. As a long-term stabilizer of multi-ingredient preparations, chlorobutanol is normally used at a concentration of 0.5%. At this concentration, it also conserves its antimicrobial activity. Due to the long terminal half-life of 37 days, the use of chlorobutanol as a sedative is limited because of the considerable accumulation which will occur following multiple dosing. Chlorobutanol is a common detergent preservative in eye drops and other ophthalmic therapeutic formulations.
A colorless to white crystalline compound with a camphoraceous odor and taste. It is a widely used preservative in various pharmaceutical solutions, especially injectables. Also, it is an active ingredient in certain oral sedatives and topical anesthetics.
See also: Chlorobutanol; Doxylamine Succinate (component of).
Chlorobutanol, or chlorbutol, is an alcohol-based preservative with no surfactant activity. It also elicits sedative-hypnotic and weak local anesthetic actions in addition to antibacterial and antifungal properties. Similar in nature to chloral hydrate, it is formed by the simple nucleophilic addition of chloroform and acetone. As a long-term stabilizer of multi-ingredient preparations, chlorobutanol is normally used at a concentration of 0.5%. At this concentration, it also conserves its antimicrobial activity. Due to the long terminal half-life of 37 days, the use of chlorobutanol as a sedative is limited because of the considerable accumulation which will occur following multiple dosing. Chlorobutanol is a common detergent preservative in eye drops and other ophthalmic therapeutic formulations.
A colorless to white crystalline compound with a camphoraceous odor and taste. It is a widely used preservative in various pharmaceutical solutions, especially injectables. Also, it is an active ingredient in certain oral sedatives and topical anesthetics.
See also: Chlorobutanol; Doxylamine Succinate (component of).
Brand Name:
Vulcanchem
CAS No.:
1320-66-7
VCID:
VC20959275
InChI:
InChI=1S/C4H7Cl3O/c1-3(2,8)4(5,6)7/h8H,1-2H3
SMILES:
CCCC(O)Cl
Molecular Formula:
C4H7Cl3O
Molecular Weight:
177.45 g/mol
Butanol, chloro-
CAS No.: 1320-66-7
Main Products
Cat. No.: VC20959275
Molecular Formula: C4H7Cl3O
Molecular Weight: 177.45 g/mol
* For research use only. Not for human or veterinary use.
| Description | Chlorobutanol is a tertiary alcohol. Chlorobutanol, or chlorbutol, is an alcohol-based preservative with no surfactant activity. It also elicits sedative-hypnotic and weak local anesthetic actions in addition to antibacterial and antifungal properties. Similar in nature to chloral hydrate, it is formed by the simple nucleophilic addition of chloroform and acetone. As a long-term stabilizer of multi-ingredient preparations, chlorobutanol is normally used at a concentration of 0.5%. At this concentration, it also conserves its antimicrobial activity. Due to the long terminal half-life of 37 days, the use of chlorobutanol as a sedative is limited because of the considerable accumulation which will occur following multiple dosing. Chlorobutanol is a common detergent preservative in eye drops and other ophthalmic therapeutic formulations. A colorless to white crystalline compound with a camphoraceous odor and taste. It is a widely used preservative in various pharmaceutical solutions, especially injectables. Also, it is an active ingredient in certain oral sedatives and topical anesthetics. See also: Chlorobutanol; Doxylamine Succinate (component of). |
|---|---|
| CAS No. | 1320-66-7 |
| Molecular Formula | C4H7Cl3O |
| Molecular Weight | 177.45 g/mol |
| IUPAC Name | 1,1,1-trichloro-2-methylpropan-2-ol |
| Standard InChI | InChI=1S/C4H7Cl3O/c1-3(2,8)4(5,6)7/h8H,1-2H3 |
| Standard InChI Key | OSASVXMJTNOKOY-UHFFFAOYSA-N |
| SMILES | CCCC(O)Cl |
| Canonical SMILES | CC(C)(C(Cl)(Cl)Cl)O |
| Boiling Point | 167 °C |
| Colorform | NEEDLES (WATER+1) Crystals COLORLESS TO WHITE Colorless to white crystals |
| Melting Point | 97 °C MP: 77 °C (HYDRATE); HYGROSCOPIC MP: 97 °C /anhydrous form/; MP: 78 °C /hemihydrate/ |
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